BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-Bromo-2'-methoxyacetophenone safety data
sheet and handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-2'-methoxyacetophenone

Cat. No.: B031171

An In-depth Technical Guide to the Safe Handling of 2-Bromo-2'-methoxyacetophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 2-Bromo-2'-methoxyacetophenone (CAS No: 31949-21-0). The information is
compiled from various Safety Data Sheets (SDS) to ensure a thorough understanding of the
potential hazards and the necessary safety measures. This document is intended for
professionals in research and drug development who may handle this compound.

Chemical Identification and Physical Properties

2-Bromo-2'-methoxyacetophenone is a chemical intermediate used in various synthetic
processes.[1] Accurate identification and knowledge of its physical properties are crucial for
safe handling.
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Property Value Source(s)
CAS Number 31949-21-0 [2][3]
Molecular Formula CoHoBrO:z [21[31[4]
Molecular Weight 229.07 g/mol [2][41[5]
2-Methoxyphenacyl bromide,
0-Methoxy phenacylbromide,

Synonyms [31[41[6]
Ethanone, 2-bromo-1-(2-
methoxyphenyl)-

White to greyish-green

Appearance ) [1]
crystalline powder

Melting Point 43-45 °C [1][2][6]

Boiling Point 130 °C @ 1 mmHg [1][2][6]

Solubility Insoluble in water [1]

Storage Temperature

2-8°C

[2][6]

Hazard Identification and Classification

2-Bromo-2'-methoxyacetophenone is classified as a hazardous substance and requires

careful handling.[7] The primary hazards associated with this compound are its corrosive

nature and its potential to cause severe tissue damage upon contact.
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
) H314: Causes
Skin ,
) o severe skin
Corrosion/Irritatio 1B GHSO05 Danger
burns and eye
n
damage.[2][5][6]
) H314: Causes
Serious Eye )
severe skin
Damage/Eye 1 GHSO05 Danger
o burns and eye
Irritation
damage.[6]
Acute Toxicity, ] Harmful if
GHSO07 Warning
Oral swallowed.[8]
Specific Target
. H335: May
Organ Toxicity ) )
) GHSO07 Warning cause respiratory
(Single o
irritation.[5]
Exposure)

Additional Hazards:

e Lachrymator: This substance is a lachrymator, meaning it can irritate the eyes and cause

tearing.[5][6]

o Moisture Sensitive: The compound is sensitive to moisture.[6]

The following diagram illustrates the logical flow of hazard identification.
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Hazard Identification

[2—Bromo-2'—meth0xyacetophenonej

@ Harmful if Swallowed Respiratory Irritant
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Hazard ldentification Flowchart

Handling Precautions and Personal Protective
Equipment (PPE)

Given the hazardous nature of 2-Bromo-2'-methoxyacetophenone, strict adherence to safety
protocols and the use of appropriate Personal Protective Equipment (PPE) are mandatory to
prevent exposure.

Engineering Controls:
» Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[8]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[2][8]

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[2][8]
Contaminated clothing should be removed immediately and washed before reuse.[9]
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« Respiratory Protection: If working outside of a fume hood or if dust is generated, a
NIOSH/MSHA-approved respirator with an appropriate cartridge is necessary.[2][8]

The decision-making process for selecting the appropriate PPE is outlined in the diagram
below.

Personal Protective Equipment (PPE) Selection

Handling 2-Bromo-2'-methoxyacetophenone

Is adequate ventilation (fume hood) available?

Wear approved respirator

Mandatory PPE:
- Chemical Goggles
- Face Shield
- Protective Gloves
- Lab Coat

Click to download full resolution via product page
PPE Selection Workflow

First-Aid Measures
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In the event of exposure, immediate and appropriate first-aid is critical. Always seek medical

attention after any exposure.

Exposure Route

First-Aid Procedure Source(s)

Inhalation

Move the victim to fresh air. If
not breathing, give artificial

. : . [8][10]
respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with
plenty of water for at least 15
minutes while removing
: : [B][10]
contaminated clothing and
shoes. Seek immediate

medical attention.

Eye Contact

Immediately rinse with plenty
of water, also under the
eyelids, for at least 15 minutes.
Remove contact lenses if [8][10]
present and easy to do.

Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an [81I9][10]
unconscious person. Seek

immediate medical attention.

The following diagram outlines the emergency response workflow in case of an accidental

exposure.
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Emergency Response Workflow

Accidental Exposure Occurs

Identify Route of Exposure

Inhalation Skin Eye Ingestion
A\ A\
Inhalation: Skin Contact Eye Contact Ingestion:
Move to fresh air, give artificial respiration if needed. Flush with water for 15+ min, remove contaminated clothing. Rinse with water for 15+ min, remove contacts. Rinse mouth, do NOT induce vomiting.

g Seek Immediate Medical Attention B

Click to download full resolution via product page

Emergency Response Protocol

Storage and Stability

Proper storage is essential to maintain the integrity of 2-Bromo-2'-methoxyacetophenone
and to prevent hazardous situations.
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Parameter Recommendation Source(s)

Store in a cool, dry, well-
ventilated area. Keep
Storage Condition container tightly closed. [2][6]
Recommended storage at 2-
8°C.

Stable under recommended
Stability storage conditions. Moisture [6]

sensitive.

) ) Strong oxidizing agents, strong
Incompatible Materials ) [6]
acids, strong bases.

Carbon monoxide (CO),
Carbon dioxide (COz2), [6]
Hydrogen bromide.

Hazardous Decomposition

Products

Accidental Release Measures

In case of a spill, follow these procedures to minimize exposure and environmental
contamination.

» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE as
described in Section 3. Avoid breathing dust and contact with the substance.[10]

» Environmental Precautions: Prevent the product from entering drains.[10]

o Containment and Cleanup: For minor spills, carefully sweep up the solid material, avoiding
dust generation, and place it in a suitable, labeled container for disposal.[7]

Toxicological Information

The toxicological properties of 2-Bromo-2'-methoxyacetophenone have not been fully
investigated.[8] However, the available data indicates significant hazards.
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Effect

Description

Source(s)

Acute Toxicity

Harmful if swallowed.

[8]

Skin Corrosion/Irritation

Causes severe skin burns.

Classified as a dermatotoxin.

[5]i8]

Serious Eye Damage/Irritation

Causes serious eye damage. It

is a lachrymator.

[5](8]

Respiratory Irritation

May cause respiratory
irritation. Inhalation can lead to

toxic pneumonitis.

[5]

Germ Cell Mutagenicity

No data available.

[6]

Carcinogenicity

No data available.

[6]

Reproductive Toxicity

No data available.

[8]

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national

regulations. The material should be disposed of as hazardous waste. Do not allow it to enter

the environment.

This guide is intended to provide essential safety information. Always refer to the most current

Safety Data Sheet (SDS) from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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